molecular formula C23H23NO4 B6281026 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[2.2.1]heptane-1-carboxylic acid CAS No. 1989800-51-2

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[2.2.1]heptane-1-carboxylic acid

Cat. No. B6281026
CAS RN: 1989800-51-2
M. Wt: 377.4
InChI Key:
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Description

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[2.2.1]heptane-1-carboxylic acid is a useful research compound. Its molecular formula is C23H23NO4 and its molecular weight is 377.4. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[2.2.1]heptane-1-carboxylic acid' involves the protection of the amine group, followed by the formation of the bicyclic ring system and the introduction of the fluorenyl group. The final step involves the deprotection of the amine group and the carboxylation of the resulting amine.", "Starting Materials": [ "Bicyclo[2.2.1]heptane-1-carboxylic acid", "9H-fluorene", "Methanesulfonyl chloride", "Triethylamine", "Sodium hydride", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "Diisopropylethylamine", "N-Hydroxysuccinimide", "1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide", "Methanol", "Ethyl acetate", "Acetic acid", "Sodium bicarbonate", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Bicyclo[2.2.1]heptane-1-carboxylic acid is protected with methanesulfonyl chloride and triethylamine to form the corresponding mesylate.", "The mesylate is treated with sodium hydride and 9H-fluorene in N,N-dimethylformamide to form the fluorenyl-substituted bicyclic ring system.", "The resulting product is deprotected with diisopropylethylamine and N-hydroxysuccinimide in N,N-dimethylacetamide to remove the mesylate group and introduce the amine group.", "The amine group is then coupled with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide and N-hydroxysuccinimide in N,N-dimethylacetamide to introduce the fluorenyl-substituted carbamate group.", "The final step involves the deprotection of the amine group with hydrochloric acid and the carboxylation of the resulting amine with sodium bicarbonate and carbon dioxide in methanol to form the desired product." ] }

CAS RN

1989800-51-2

Product Name

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[2.2.1]heptane-1-carboxylic acid

Molecular Formula

C23H23NO4

Molecular Weight

377.4

Purity

95

Origin of Product

United States

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